Securitinine Securitinine

Brand Name: Vulcanchem

CAS No.: 13861-71-7

VCID: VC0208605

InChI: InChI=1S/C14H17NO3/c1-17-11-4-5-15-10-3-2-9-6-13(16)18-14(9,8-10)12(15)7-11/h2-3,6,10-12H,4-5,7-8H2,1H3/t10-,11+,12+,14+/m1/s1

SMILES: COC1CCN2C(C1)C34CC2C=CC3=CC(=O)O4

Molecular Formula: C14H17NO3

Molecular Weight:

Securitinine

CAS No.: 13861-71-7

VCID: VC0208605

Molecular Formula: C14H17NO3

Molecular Weight:

CAS No.	13861-71-7
Product Name	Securitinine
Molecular Formula	C14H17NO3
IUPAC Name	(1S,2S,4S,8S)-4-methoxy-14-oxa-7-azatetracyclo[6.6.1.01,11.02,7]pentadeca-9,11-dien-13-one
Standard InChI	InChI=1S/C14H17NO3/c1-17-11-4-5-15-10-3-2-9-6-13(16)18-14(9,8-10)12(15)7-11/h2-3,6,10-12H,4-5,7-8H2,1H3/t10-,11+,12+,14+/m1/s1
SMILES	COC1CCN2C(C1)C34CC2C=CC3=CC(=O)O4
Appearance	Yellow powder
PubChem Compound	101091318
Last Modified	Nov 17 2021

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